Cas no 1131594-40-5 (3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid)

• Product Name: 3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid
• CAS No: 1131594-40-5
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 1030454
• PubChem ID: 45072132
• Update Time: 2025-10-28

3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid
• 1131594-40-5
• 3-Bromo-4-(4-methylpiperidin-1-yl)benzoicacid
• DB-366109
• AKOS015842757
• DTXSID50662399

• Inchi： 1S/C13H16BrNO2/c1-9-4-6-15(7-5-9)12-3-2-10(13(16)17)8-11(12)14/h2-3,8-9H,4-7H2,1H3,(H,16,17)
• InChI Key： OZGVMRNJOFLCSG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1N1CCC(C)CC1

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid

Recent Advances in the Study of 3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid (CAS: 1131594-40-5)

3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid (CAS: 1131594-40-5) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the bromo-substituted benzoic acid moiety and the 4-methylpiperidine group, make it a versatile building block for medicinal chemistry. Recent synthetic approaches have optimized the yield and purity of 3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid, enabling its broader application in high-throughput screening and structure-activity relationship (SAR) studies. Advances in catalytic methods and green chemistry have also contributed to more efficient and sustainable production processes.

In terms of biological activity, recent research has explored the compound's interactions with various protein targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary data suggest that derivatives of 3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid exhibit promising inhibitory effects on specific kinase pathways implicated in cancer and inflammatory diseases. These findings underscore the compound's potential as a scaffold for the development of targeted therapies.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding modes of 3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid derivatives with their biological targets. These studies have identified key structural modifications that could enhance binding affinity and selectivity, paving the way for the design of next-generation inhibitors. The integration of artificial intelligence (AI) in drug discovery has further accelerated the identification of optimal derivatives with improved pharmacokinetic properties.

Looking ahead, the continued exploration of 3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid and its derivatives holds great promise for addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area, with a focus on translating preclinical findings into clinical applications. This briefing highlights the importance of ongoing research to fully realize the therapeutic potential of this compound.